Cas no 287411-16-9 (1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7,16-bis[(pentafluorophenyl)methyl]-)

• Product Name: 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7,16-bis[(pentafluorophenyl)methyl]-
• CAS No: 287411-16-9
• MF: C₂₆H₂₈F₁₀N₂O₄
• MW: 622.495562553406
• CID: 1436355
• Update Time: 2024-08-15

1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7,16-bis[(pentafluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7,16-bis[(pentafluorophenyl)methyl]-
• 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7,16-bis[(2,3,4,5,6-pentafluorophenyl)methyl]-

• Inchi： 1S/C26H28F10N2O4/c27-17-15(18(28)22(32)25(35)21(17)31)13-37-1-5-39-9-10-41-7-3-38(4-8-42-12-11-40-6-2-37)14-16-19(29)23(33)26(36)24(34)20(16)30/h1-14H2
• InChI Key： YSPCEZOMVVWNMK-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=C(F)C(F)=C(F)C(F)=C2F)CCOCCOCCN(CC2=C(F)C(F)=C(F)C(F)=C2F)CCOCC1

Computed Properties

• Exact Mass: 622.18904

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 544.4±45.0 °C(Predicted)
• PSA: 43.4
• pka: 7.43±0.20(Predicted)